Cas no 318270-07-4 (Amino(2,4,5-trimethoxyphenyl)acetic Acid)

• Product Name: Amino(2,4,5-trimethoxyphenyl)acetic Acid
• CAS No: 318270-07-4
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 916644
• PubChem ID: 5108910
• Update Time: 2025-10-30

Amino(2,4,5-trimethoxyphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• AMINO-(2,4,5-TRIMETHOXY-PHENYL)-ACETIC ACID
• 2-amino-2-(2,4,5-trimethoxyphenyl)acetic acid
• Amino-(2,4,5-trimethoxy-phenyl)-aceticacid
• DTXSID50408431
• 1259860-26-8
• BBL022147
• AB33194
• Amino(2,4,5-trimethoxyphenyl)acetic acid (H-Phg(2,4,5-triOMe)-OH)
• 318270-07-4
• AB11954
• STK894818
• EN300-1840961
• amino(2,4,5-trimethoxyphenyl)acetic acid
• (2S)-2-amino-2-(2,4,5-trimethoxyphenyl)acetic acid
• AB33191
• MFCD02662391
• 1259685-30-7
• AKOS022060879
• AKOS000181507
• (2R)-2-amino-2-(2,4,5-trimethoxyphenyl)acetic acid
• DB-350974
• CS-0344462
• Amino(2,4,5-trimethoxyphenyl)acetic Acid

• MDL： MFCD02662391
• Inchi： 1S/C11H15NO5/c1-15-7-5-9(17-3)8(16-2)4-6(7)10(12)11(13)14/h4-5,10H,12H2,1-3H3,(H,13,14)
• InChI Key： ZKAXXVUDFFMDMY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(C(=O)O)N)OC)OC

Computed Properties

• Exact Mass: 241.09500
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 91.01000
• LogP: 1.49710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Amino(2,4,5-trimethoxyphenyl)acetic Acid

Introduction to Amino(2,4,5-trimethoxyphenyl)acetic Acid (CAS No. 318270-07-4)

Amino(2,4,5-trimethoxyphenyl)acetic Acid, chemically designated as CAS No. 318270-07-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of aromatic amino acids, characterized by its unique structural features that include a benzene ring substituted with methoxy groups at the 2, 4, and 5 positions, along with an amino group and a carboxylic acid moiety. The precise arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further exploration in medicinal chemistry.

The structure of Amino(2,4,5-trimethoxyphenyl)acetic Acid is highly intriguing from a chemical perspective. The presence of multiple methoxy groups enhances its lipophilicity and influences its interactions with biological targets. This feature is particularly relevant in the design of drug molecules, where optimal solubility and binding affinity are crucial. The compound's aromatic backbone provides a stable scaffold for further derivatization, allowing chemists to modify its properties while retaining its core pharmacological profile.

In recent years, there has been growing interest in exploring the potential of Amino(2,4,5-trimethoxyphenyl)acetic Acid in the development of novel therapeutic agents. One of the most promising areas of research involves its application in anti-inflammatory and analgesic treatments. Studies have suggested that compounds with similar structural motifs may interfere with inflammatory pathways by modulating the activity of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The methoxy-substituted benzene ring in Amino(2,4,5-trimethoxyphenyl)acetic Acid could potentially enhance its ability to interact with these enzymes, thereby reducing inflammation and pain.

Furthermore, the biological activity of Amino(2,4,5-trimethoxyphenyl)acetic Acid has been investigated in the context of neuroprotective therapies. Preliminary research indicates that this compound may exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and mitigating oxidative stress. Oxidative stress is known to play a significant role in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. By neutralizing ROS and protecting neuronal cells from damage, Amino(2,4,5-trimethoxyphenyl)acetic Acid could potentially slow down disease progression and improve cognitive function.

The pharmaceutical industry has also been exploring the use of Amino(2,4,5-trimethoxyphenyl)acetic Acid as a precursor for more complex drug molecules. Its versatile structure allows for the introduction of additional functional groups or side chains that can enhance specific pharmacological properties. For instance, modifications at the amino or carboxylic acid terminus could improve solubility or binding affinity to target receptors. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug efficacy and minimizing side effects.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like Amino(2,4,5-trimethoxyphenyl)acetic Acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By simulating these interactions computationally, scientists can identify potential binding sites and optimize the compound's structure for better performance. This approach has already led to several promising candidates entering preclinical testing phases.

The synthesis of Amino(2,4,5-trimethoxyphenyl)acetic Acid presents its own set of challenges due to its complex structure. However， modern synthetic methodologies have made significant strides in improving efficiency and yield. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to construct this molecule with high precision and purity. These advancements not only facilitate research but also make it more feasible to produce larger quantities for industrial applications.

As our understanding of disease mechanisms continues to evolve， so does our appreciation for compounds like Amino(2,4,5-trimethoxyphenyl)acetic Acid。 The integration of traditional medicinal chemistry principles with cutting-edge technologies such as genomics and proteomics is opening new avenues for therapeutic intervention。 By leveraging natural product-inspired scaffolds like this one， we may uncover novel treatments that address unmet medical needs more effectively than ever before.

In conclusion， Amino(2,4,5-trimethoxyphenyl)acetic Acid (CAS No. 318270-07-4) represents a compelling example of how structural complexity can be harnessed to develop innovative pharmaceuticals。 Its unique combination of functional groups， coupled with promising preliminary biological activities， positions it as a valuable asset in ongoing drug discovery efforts。 As research progresses， we can expect to see further refinements in its synthesis， characterization， and application， ultimately contributing to advancements in human health.